Cas no 3185-71-5 (Urea,N-[1,1'-biphenyl]-4-yl-N'-phenyl-)

• Product Name: Urea,N-[1,1'-biphenyl]-4-yl-N'-phenyl-
• CAS No: 3185-71-5
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 316499
• PubChem ID: 302790
• Update Time: 2025-04-19

Urea,N-[1,1'-biphenyl]-4-yl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[1,1'-biphenyl]-4-yl-N'-phenyl-
• 1-phenyl-3-(4-phenylphenyl)urea
• 1-Phenyl-3-(4-biphenylyl)-harnstoff
• AC1L71AV
• N-(4-Biphenyl)-N'-phenyl-urea
• N-[1,1'-Biphenyl]-4-yl-N'-phenylurea
• N-4-Biphenylyl-N'-phenylharnstoff
• N-Biphenyl-4-yl-N'-phenyl-harnstoff
• N-biphenyl-4-yl-N'-phenyl-urea
• N-Phenyl-N'-(4-phenyl-phenyl)-harnstoff
• NSC190512
• SureCN5359926
• SCHEMBL5359926
• NSC-190512
• BGSVDFAQFQAFHK-UHFFFAOYSA-N
• N-[1,1'-Biphenyl]-4-yl-N'-phenylurea #
• 3185-71-5
• DTXSID00307248

• Inchi： 1S/C19H16N2O/c22-19(20-17-9-5-2-6-10-17)21-18-13-11-16(12-14-18)15-7-3-1-4-8-15/h1-14H,(H2,20,21,22)
• InChI Key： BGSVDFAQFQAFHK-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.12638
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 5.14360